Cas no 1953-56-6 ((2E)-but-2-ene-1,4-diyl dimethanesulfonate)

• Product Name: (2E)-but-2-ene-1,4-diyl dimethanesulfonate
• CAS No: 1953-56-6
• MF: C₆H₁₂O₆S₂
• MW: 244.285880088806
• CID: 1387705
• PubChem ID: 6432663
• Update Time: 2025-04-20

(2E)-but-2-ene-1,4-diyl dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• (2E)-but-2-ene-1,4-diyl dimethanesulfonate
• 2-butene-1,4-diol, dimethanesulfonate, (2E)-
• (E)-2-Butene-1,4-diol di(methanesulfonate)
• [(E)-4-methylsulfonyloxybut-2-enyl] methanesulfonate
• (2Z)-but-2-ene-1,4-diyl dimethanesulfonate
• 1,4-bis-methanesulfonyloxy-but-2c-ene
• 2-BUTENE-1,4-DIOL,DIMETHANESULFONATE,(E)
• 2-Butene-1,4-disulfonic acid,dimethyl ester (cis and trans)
• cis-1,4-bis(methanesulfonyloxy)-2-butene
• cis-1,4-bis(methylsulfonyloxy)-2-butene
• cis-1,4-dimesyl-2-butene
• cis-2-butene-1,4-di-methanesulfonate
• trans-1,4-Dimethane sulfonoxy-2-butene
• trans-2-Butene-1,4-diol dimethanesulfonate
• CB 2095
• SCHEMBL4465846
• 2-BUTENE-1,4-DIOL, DIMETHANESULFONATE, (E)-
• (E)-but-2-ene-1,4-diyl dimethanesulfonate
• 2-Butene-1,4-disulfonic acid, dimethyl ester (cis and trans)
• 1953-56-6
• SCHEMBL6118063

• Inchi： 1S/C6H12O6S2/c1-13(7,8)11-5-3-4-6-12-14(2,9)10/h3-4H,5-6H2,1-2H3/b4-3+
• InChI Key： ROPXCSBPIJQJTK-ONEGZZNKSA-N
• SMILES： S(C)(=O)(=O)OC/C=C/COS(C)(=O)=O

Computed Properties

• Exact Mass: 244.00800
• Monoisotopic Mass: 244.00753045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.50000
• LogP: 1.65660